Cas no 38363-42-7 ((R)-Penbutolol Sulfate)

• Product Name: (R)-Penbutolol Sulfate
• CAS No: 38363-42-7
• MF: C₁₈H₃₁NO₆S
• MW: 389.506844758987
• CID: 923417
• Update Time: 2025-05-24

(R)-Penbutolol Sulfate Chemical and Physical Properties

Names and Identifiers

• penbutolol sulfate
• (R)-Penbutolol Sulfate
• 2-Propanol, 1-(2-cyclopentylphenoxy)-3-[(1,1-dimethylethyl)amino]-, (R)-, sulfate (2:1) (salt) (9CI)
• Penbutolol Sulfate (R)-Isomer

• Inchi： 1S/C18H29NO2.H2O4S/c1-18(2,3)19-12-15(20)13-21-17-11-7-6-10-16(17)14-8-4-5-9-14;1-5(2,3)4/h6-7,10-11,14-15,19-20H,4-5,8-9,12-13H2,1-3H3;(H2,1,2,3,4)
• InChI Key： KTXVDQNRHZQBOR-UHFFFAOYSA-N
• SMILES： OC(COC1C=CC=CC=1C1CCCC1)CNC(C)(C)C.S(O)(O)(=O)=O

Additional information on (R)-Penbutolol Sulfate

Introduction to (R)-Penbutolol Sulfate (CAS No. 38363-42-7)

(R)-Penbutolol Sulfate, with the chemical identifier CAS No. 38363-42-7, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound is a sulfated derivative of the β-adrenergic receptor antagonist penbutolol, specifically the (R)-enantiomer, which has garnered considerable attention due to its unique pharmacological properties and potential therapeutic applications.

The synthesis and characterization of (R)-Penbutolol Sulfate involve intricate chemical processes that require precise control over stereochemistry and purity. The sulfation of penbutolol at the specific position enhances its solubility and metabolic stability, making it a valuable intermediate in drug formulation. Recent advancements in chiral resolution techniques have enabled the efficient production of high-purity (R)-Penbutolol Sulfate, which is crucial for its intended applications in medicinal chemistry.

In the realm of pharmaceutical research, (R)-Penbutolol Sulfate has been extensively studied for its potential role in treating cardiovascular and neurological disorders. Its enantiomeric purity is critical, as the (S)-enantiomer of penbutolol exhibits different pharmacological effects, necessitating strict separation to avoid unintended therapeutic outcomes. The sulfated form not only improves pharmacokinetic profiles but also enhances binding affinity to β-adrenergic receptors, making it a promising candidate for further clinical development.

Recent studies have highlighted the therapeutic potential of (R)-Penbutolol Sulfate in managing hypertension and arrhythmias. Its ability to selectively block β1-adrenergic receptors without significant α1-adrenergic activity makes it an attractive option for cardiovascular treatments. Additionally, preclinical trials have suggested that (R)-Penbutolol Sulfate may have neuroprotective properties, which could be beneficial in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The chemical structure of (R)-Penbutolol Sulfate consists of a butyl group attached to a benzene ring, with a hydroxyl group and a sulfonate group at specific positions. This arrangement contributes to its unique interaction with biological targets. High-resolution spectroscopic techniques, such as NMR and mass spectrometry, have been employed to elucidate its molecular structure and confirm its stereochemical configuration.

Industrial-scale production of (R)-Penbutolol Sulfate requires advanced synthetic methodologies that ensure high yield and minimal impurities. Continuous flow chemistry has emerged as a powerful tool in this context, offering precise control over reaction conditions and improving scalability. The integration of biocatalytic processes has also been explored to enhance enantioselectivity and reduce environmental impact.

The pharmacological activity of (R)-Penbutolol Sulfate is further enhanced by its ability to cross the blood-brain barrier, although this property must be carefully managed to avoid central nervous system side effects. Research into optimizing delivery systems, such as nanoparticle formulations, aims to improve bioavailability and target specificity. These developments are crucial for translating preclinical findings into effective clinical therapies.

Regulatory considerations play a vital role in the commercialization of (R)-Penbutolol Sulfate. Compliance with Good Manufacturing Practices (GMP) ensures that the compound meets stringent quality standards before reaching patients. Clinical trials are currently underway to evaluate its efficacy and safety profile in various therapeutic settings. The outcomes of these trials will provide critical insights into the potential applications of this compound in human medicine.

The future of (R)-Penbutolol Sulfate lies in interdisciplinary collaboration between chemists, biologists, and clinicians. Ongoing research aims to uncover new mechanisms of action and expand its therapeutic utility. By leveraging cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug discovery, scientists are poised to unlock the full potential of this remarkable compound.